Cas no 6590-93-8 (3,5-Dichlorophenyl isothiocyanate)
6590-93-8 structure
Product Name:3,5-Dichlorophenyl isothiocyanate
CAS No:6590-93-8
MF:C7H3Cl2NS
MW:204.076418161392
MDL:MFCD00041072
CID:85719
PubChem ID:24871198
Update Time:2025-04-18
3,5-Dichlorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichlorophenyl isothiocyanate
- 1,3-dichloro-5-isothiocyanatobenzene
- Benzene,1,3-dichloro-5-isothiocyanato-
- A835273
- MFCD00041072
- EN300-15213
- DTXSID50216114
- SCHEMBL1457225
- Benzene, 1,3-dichloro-5-isothiocyanato-
- 1,3-bis(chloranyl)-5-isothiocyanato-benzene
- FT-0614569
- SY012580
- 3,5-dichloroisothiocyanatobenzene
- J-802105
- 1,3-Dichloro-5-isothiocyanato-benzene
- 3,5-Dichlorophenyl isothiocyanate, 98%
- 6590-93-8
- AKOS005198762
- 1,3-Dichloro-5-isothiocyanatobenzene #
- FS-3905
- DB-022039
- G77563
- DTXCID50138605
- 3,5-DICHLOROPHENylisoTHIOCYANATE
-
- MDL： MFCD00041072
- Inchi： 1S/C7H3Cl2NS/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
- InChI Key： JLEMKZDHFGCHLO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)N=C=S)Cl
- BRN： 879282
Computed Properties
- Exact Mass: 202.93600
- Monoisotopic Mass: 202.936
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.6
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Density: 1.5271 (rough estimate)
- Melting Point: 47-50 °C(lit.)
- Boiling Point: 274 ℃(lit.)
- Flash Point: 113℃(235.4℉)(lit.)
- Refractive Index: 1.6300 (estimate)
- PSA: 44.45000
- LogP: 3.72770
- Sensitiveness: Moisture Sensitive
3,5-Dichlorophenyl isothiocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：2928
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S22-S26-S36/37/39-S45
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- Packing Group：III
- Hazard Level：8
- HazardClass：8
- PackingGroup：III
3,5-Dichlorophenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,5-Dichlorophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CQ710-1g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 1g |
￥340.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CQ710-5g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 5g |
￥1084.0 | 2022-02-28 | |
| Fluorochem | 008818-1g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 008818-5g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 5g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 008818-25g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 25g |
￡173.00 | 2022-03-01 | |
| Fluorochem | 008818-100g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 100g |
￡385.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140571-25g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 25g |
¥3017.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140571-5g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 5g |
¥811.90 | 2023-09-03 | |
| Apollo Scientific | OR28850-50g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98+% | 50g |
£125.00 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022877-25g |
3,5-Dichlorophenyl isothiocyanate |
6590-93-8 | 98% | 25g |
￥3936 | 2024-05-22 |
3,5-Dichlorophenyl isothiocyanate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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